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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Chemical Profile of Lauryl Isoquinolinium Bromide

The table below summarizes the identified chemical information for lauryl isoquinolinium bromide.

Property Description

IUPAC Name 2-Dodecylisoquinolinium bromide [1]
Molecular Formula C21H32BrN [2] [1]

Molecular Weight 378.398 g/mol [1]

CAS RN 93-23-2 [1]

EINECS 202-230-9 [1]

Common Applications Antimicrobial activity [3]

Established Protocols for CMC Determination
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Since a specific CMC value for lauryl isoquinolinium bromide was not found, the following general
protocols, adapted from studies on similar surfactants, can be applied to determine its CMC experimentally

[4] [3] [5]. The workflow for the CMC determination process is summarized in the diagram below:

CMC Determination Workflow

(Sample PreparatiorD

(Report CMC Value)

Click to download full resolution via product page

Method 1: Surface Tension Measurement (Tensiometry)

This method determines CMC by measuring the concentration-dependent reduction in surface tension.

¢ Principle: Surfactant molecules adsorb at the air-water interface, lowering surface tension. Once the
interface is saturated and micellization begins, the surface tension remains constant.
e Materials:
o Tensiometer (e.g., Du Nouy ring method) [4].
o Lauryl isoquinolinium bromide solutions of varying concentrations in ultrapure water.
o Thermostatic bath to maintain constant temperature (e.g., 25°C).
e Procedure:
o Prepare a series of at least 10-15 aqueous solutions of lauryl isoquinolinium bromide,
covering a wide concentration range.
o Equilibrate all solutions in a water bath at a constant temperature (e.g., 25°C).
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o Measure the surface tension of each solution using the tensiometer, ensuring each
measurement is repeated three times for accuracy [4].
o Plot the average surface tension values against the logarithm of the surfactant concentration.

Method 2: Electrical Conductivity (Conductimetry)

This technique is applicable for ionic surfactants like lauryl isoquinolinium bromide.

¢ Principle: In ionic surfactants, the mobility of ions changes upon micellization. The specific

conductivity increases linearly with concentration, but the slope changes at the CMC.
o Materials:

o Conductimeter [4].
o Lauryl isoquinolinium bromide solutions of varying concentrations.
o Thermostatic bath.
e Procedure:
o Prepare a series of surfactant solutions as in Method 1.
o Measure the specific conductivity (uS/cm) of each solution at a constant temperature [4].
o Plot the specific conductivity as a function of surfactant concentration.

Method 3: Fluorescence Probe Spectroscopy
(Spectrofluorimetry)

This is a highly sensitive method that uses a fluorescent probe whose emission spectrum changes in a

hydrophobic environment.

¢ Principle: A hydrophobic fluorescent dye (e.g., pyrene) partitions into the micelle core. The ratio of
intensities of two vibronic bands (l1/I3) in its emission spectrum decreases sharply at the CMC.
e Materials:
o Spectrofluorometer [4].
o Fluorescent probe (e.g., Pyrene).
o Lauryl isoquinolinium bromide solutions of varying concentrations.
e Procedure:
o Add a small, constant volume of a stock pyrene solution in an organic solvent (e.g., methanol)
to each surfactant solution to achieve a final probe concentration of around 2 uM [4].
o Excite the samples at 334 nm and record the emission spectra from 350 to 450 nm.
o For each spectrum, measure the intensity of the first (I, ~372 nm) and third (I3, ~384 nm)
peaks.
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o Plot the I1/lIs ratio against the logarithm of the surfactant concentration.

Data Analysis and CMC Calculation

For all methods, the CMC is identified as the point on the graph where a distinct change in the measured

property occurs.

e Segmental Linear Regression: Fit two straight lines to the data points before and after the

transition; their intersection indicates the CMC [4].
e Second Derivative Method: Fit a curve to the data and calculate its second derivative. The CMC

corresponds to the concentration at which the second derivative reaches a maximum, providing an
operator-independent determination [4].

Key Considerations for Researchers

e Method Selection: Tensiometry is universal, conductimetry is best for ionics, and fluorimetry offers

high sensitivity for very low CMCs [4].
e Purity and Temperature: Use high-purity water and surfactants. Strict temperature control is crucial

as CMC is temperature-dependent.
e Compound Handling: While specific toxicity data for lauryl isoquinolinium bromide was not found

in the search results, its structural class (quinolinium surfactants) is noted for antimicrobial activity [3].
Standard laboratory safety practices, including the use of personal protective equipment, should be

observed.

How to Proceed Without a Known CMC

The absence of a known CMC is a common starting point for research on specialty surfactants. The protocols
above provide a direct path to obtaining this essential physicochemical parameter. You can begin with

tensiometry or conductimetry as a primary method, using fluorimetry for confirmation if a very low CMC is

suspected.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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